1H-Pyrrolo[2,3-b]pyridin-6-amine dihydrochloride

• IUPAC Name: 1H-pyrrolo[2,3-b]pyridin-6-amine;dihydrochloride
• InChI: InChI=1S/C7H7N3.2ClH/c8-6-2-1-5-3-4-9-7(5)10-6;;/h1-4H,(H3,8,9,10);2*1H
• InChI Key: PXZDBOQMBYQRNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1C=CN2)N.Cl.Cl
• Molecular Formula: C7H9Cl2N3
• DSSTOX Substance ID: DTXSID10656936
• Molecular Weight: 206.07 g/mol
• CAS RN: 1170585-19-9

Description

1H-Pyrrolo[2,3-b]pyridin-6-amine is a chemical compound with the molecular formula C7H7N3. It is used in various chemical reactions and has potential applications in different fields.

Synthesis Analysis

The synthesis of 1H-Pyrrolo[2,3-b]pyridin-6-amine derivatives has been reported in several studies. These compounds have shown potent activities against FGFR1, 2, and 3. The synthesis process involves various chemical reactions and the use of different reagents.

Molecular Structure Analysis

The molecular structure of 1H-Pyrrolo[2,3-b]pyridin-6-amine consists of a pyrrolopyridine core. The InChI code for this compound is 1S/C7H7N3/c8-6-2-1-5-3-4-9-7(5)10-6/h1-4H, (H3,8,9,10).

Chemical Reactions Analysis

1H-Pyrrolo[2,3-b]pyridin-6-amine participates in various chemical reactions. It has been used as a building block in the synthesis of a series of derivatives with potent activities against FGFR1, 2, and 3.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1H-Pyrrolo[2,3-b]pyridin-6-amine derivatives can be determined using various analytical techniques. For instance, the yield, melting point, and NMR data can provide valuable information about these compounds.

Scientific Research Applications

Chemical Synthesis and Drug Design

Pyrrolopyridines, including structures similar to 1H-Pyrrolo[2,3-b]pyridin-6-amine, are often utilized in chemical synthesis as building blocks for the development of pharmaceuticals and complex organic molecules. Their unique structural features make them attractive candidates for the synthesis of compounds with potential therapeutic applications, such as inhibitors or modulators of biological targets (Yasuyoshi Arikawa et al., 2014).

Molecular Modeling and Design

In the field of drug discovery, pyrrolopyridine derivatives are employed in molecular modeling and design to identify new compounds with desired biological activities. For instance, derivatives of pyrrolopyridines have been designed and synthesized as potassium-competitive acid blockers (P-CABs), showcasing the utility of this scaffold in generating lead compounds for further pharmaceutical development (Yasuyoshi Arikawa et al., 2014).

Biological Activity Studies

Pyrrolopyridine derivatives are frequently studied for their biological activities, which can range from enzyme inhibition to receptor modulation. These studies often involve the synthesis of various derivatives followed by in vitro and in vivo evaluations to ascertain their pharmacological properties and potential therapeutic benefits (R. Ruel et al., 2008).

Mechanism of Action

Target of Action

The primary target of 6-Amino-7-azaindole dihydrochloride is the Tyrosine Protein Kinase SRC . This protein plays a crucial role in various cellular processes, including cell growth, division, migration, and survival .

Mode of Action

6-Amino-7-azaindole dihydrochloride interacts with the active site of the Tyrosine Protein Kinase SRC, inhibiting its function . This interaction results in the suppression of the kinase’s activity, leading to a decrease in the proliferation of cancer cells .

Biochemical Pathways

The inhibition of Tyrosine Protein Kinase SRC affects several biochemical pathways. It disrupts the signaling pathways that regulate cell growth and division, leading to the suppression of cancer cell proliferation . Additionally, it may also affect pathways related to cell migration and survival .

Result of Action

The molecular and cellular effects of 6-Amino-7-azaindole dihydrochloride’s action primarily involve the inhibition of cancer cell proliferation. By targeting and inhibiting Tyrosine Protein Kinase SRC, the compound can suppress the growth and division of cancer cells .

Future Directions

The future directions for the research and development of 1H-Pyrrolo[2,3-b]pyridin-6-amine derivatives are promising. These compounds have shown potent activities against FGFR1, 2, and 3, suggesting their potential use in cancer therapy. Further studies are needed to optimize these compounds and evaluate their efficacy and safety in preclinical and clinical settings.